Cas no 919930-79-3 ([2-[(1-Cyanocyclohexyl)amino]-2-oxoethyl] 2-methyl-1-phenylbenzimidazole-5-carboxylate)
[2-[(1-Cyanocyclohexyl)amino]-2-oxoethyl] 2-methyl-1-phenylbenzimidazole-5-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- 919930-79-3
- EN300-26688950
- AKOS001303401
- [(1-cyanocyclohexyl)carbamoyl]methyl 2-methyl-1-phenyl-1H-1,3-benzodiazole-5-carboxylate
- [2-[(1-cyanocyclohexyl)amino]-2-oxoethyl] 2-methyl-1-phenylbenzimidazole-5-carboxylate
- Z15426151
- [2-[(1-Cyanocyclohexyl)amino]-2-oxoethyl] 2-methyl-1-phenylbenzimidazole-5-carboxylate
-
- Inchi: 1S/C24H24N4O3/c1-17-26-20-14-18(10-11-21(20)28(17)19-8-4-2-5-9-19)23(30)31-15-22(29)27-24(16-25)12-6-3-7-13-24/h2,4-5,8-11,14H,3,6-7,12-13,15H2,1H3,(H,27,29)
- InChI Key: OVPVBGXZKHAAJN-UHFFFAOYSA-N
- SMILES: O=C(COC(C1C=CC2=C(C=1)N=C(C)N2C1C=CC=CC=1)=O)NC1(C#N)CCCCC1
Computed Properties
- Exact Mass: 416.18484064g/mol
- Monoisotopic Mass: 416.18484064g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 31
- Rotatable Bond Count: 6
- Complexity: 705
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.1
- Topological Polar Surface Area: 97Ų
[2-[(1-Cyanocyclohexyl)amino]-2-oxoethyl] 2-methyl-1-phenylbenzimidazole-5-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-26688950-0.05g |
[(1-cyanocyclohexyl)carbamoyl]methyl 2-methyl-1-phenyl-1H-1,3-benzodiazole-5-carboxylate |
919930-79-3 | 95.0% | 0.05g |
$212.0 | 2025-03-20 |
[2-[(1-Cyanocyclohexyl)amino]-2-oxoethyl] 2-methyl-1-phenylbenzimidazole-5-carboxylate Related Literature
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
3. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
Additional information on [2-[(1-Cyanocyclohexyl)amino]-2-oxoethyl] 2-methyl-1-phenylbenzimidazole-5-carboxylate
Comprehensive Analysis of [2-[(1-Cyanocyclohexyl)amino]-2-oxoethyl] 2-methyl-1-phenylbenzimidazole-5-carboxylate (CAS No. 919930-79-3)
The compound [2-[(1-Cyanocyclohexyl)amino]-2-oxoethyl] 2-methyl-1-phenylbenzimidazole-5-carboxylate (CAS No. 919930-79-3) is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and biochemical research. This molecule features a unique structural framework, combining a benzimidazole core with a cyanocyclohexyl moiety, which contributes to its potential applications in drug discovery and development. Researchers are particularly interested in its pharmacokinetic properties and bioavailability, as these factors are critical for its therapeutic potential.
In recent years, the demand for novel small-molecule inhibitors and enzyme modulators has surged, driven by advancements in precision medicine. [2-[(1-Cyanocyclohexyl)amino]-2-oxoethyl] 2-methyl-1-phenylbenzimidazole-5-carboxylate is often discussed in the context of targeted therapy, particularly for conditions requiring selective protein binding. Its carboxylate ester group enhances solubility, making it a candidate for oral formulations, a topic frequently searched by pharmaceutical developers.
The synthesis of CAS No. 919930-79-3 involves multi-step organic reactions, with emphasis on stereoselective control to ensure high purity. Analytical techniques such as HPLC and NMR spectroscopy are employed to validate its structure, addressing common queries about quality assurance in chemical manufacturing. Additionally, its stability under physiological conditions is a key focus area, as degradation products can impact efficacy.
From an industrial perspective, [2-[(1-Cyanocyclohexyl)amino]-2-oxoethyl] 2-methyl-1-phenylbenzimidazole-5-carboxylate is often explored for intellectual property opportunities, with patents highlighting its utility in kinase inhibition. This aligns with trending searches on drug repurposing and combination therapies, where existing compounds are evaluated for new indications. Its low cytotoxicity profile further supports its suitability for preclinical studies.
Environmental and regulatory considerations are also pivotal. While not classified as hazardous, its ecotoxicological impact is assessed under guidelines like REACH, a frequent search term among compliance professionals. The compound’s biodegradation pathways are under investigation to ensure alignment with green chemistry principles, a growing concern in sustainable drug development.
In summary, CAS No. 919930-79-3 represents a promising scaffold for medicinal chemistry, bridging gaps in structure-activity relationship (SAR) studies. Its versatility and drug-like properties make it a subject of ongoing research, resonating with queries about next-generation therapeutics and personalized medicine. Future directions may include nanocarrier delivery systems to enhance its therapeutic index, a hot topic in nanomedicine discussions.
919930-79-3 ([2-[(1-Cyanocyclohexyl)amino]-2-oxoethyl] 2-methyl-1-phenylbenzimidazole-5-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)